4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride
Description
“4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” is a chemical compound with the molecular formula C7H9ClN2O2 . It is a white to yellow solid and is used as an effective synthetic reagent for the synthesis of antimicrobial compounds .
Synthesis Analysis
The synthesis of “4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” involves a reaction of 4-chloro-3-methylpyrazole and ethyl bromoacetate in the presence of a base . Then, using malodorous acid as a reagent and catalyst, 4-chloro-3-ethyl-1-methylpyrazole reacts with formate to produce 4-chloro-3-ethyl-1-methylpyrazole-5-carboxylic acid .Molecular Structure Analysis
The molecular structure of “4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” consists of seven carbon atoms, nine hydrogen atoms, one chlorine atom, two nitrogen atoms, and two oxygen atoms . The InChI code for this compound is 1S/C7H9ClN2O2/c1-3-4-5(8)6(7(11)12)10(2)9-4/h3H2,1-2H3,(H,11,12) .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” include a molecular weight of 188.61 , a density of 1.40±0.1 g/cm3 , a melting point of 164 °C , a boiling point of 339.5±42.0 °C , and a refractive index of 1.587 . It is a white to yellow solid and is not soluble in water .Safety and Hazards
The safety information for “4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” includes the GHS07 pictogram, a signal word of “Warning”, and hazard statements H315, H319, H335 . Precautionary statements include P261, P305, P338, P351 . It should be treated as an organic compound, and protective gloves and goggles should be worn when handling it . It should be stored in a sealed container and kept away from oxidizing agents and strong acids or bases .
Future Directions
The future directions for “4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride” could involve further exploration of its use as a synthetic reagent in the synthesis of antimicrobial compounds . Additionally, more research could be conducted to understand its chemical reactions and mechanisms of action in greater detail.
properties
IUPAC Name |
4-chloro-5-ethyl-2-methylpyrazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8Cl2N2O/c1-3-4-5(8)6(7(9)12)11(2)10-4/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDTKMFFTJSSMPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1Cl)C(=O)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80664947 |
Source
|
| Record name | 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80664947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
129560-00-5 |
Source
|
| Record name | 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80664947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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